Cas no 201996-49-8 (Methyl (9Z)-6'-oxo-6,5'-diapo-6-carotenoate)

• Product Name: Methyl (9Z)-6'-oxo-6,5'-diapo-6-carotenoate
• CAS No: 201996-49-8
• MF: C₂₆H₃₂O₃
• MW: 392.530488014221
• CID: 6644027
• PubChem ID: 131751235
• Update Time: 2024-03-02

Methyl (9Z)-6'-oxo-6,5'-diapo-6-carotenoate Chemical and Physical Properties

Names and Identifiers

• Methyl (9Z)-6'-oxo-6,5'-diapo-6-carotenoate
• Methyl (2E,4Z,6E,8E,10E,12E,14E,16E,18E)-4,8,13,17-tetramethyl-20-oxo-2,4,6,8,10,12,14,16,18-heneicosanonaenoate
• Methyl (9Z)-6'-oxo-6,5'-diapocaroten-6-oate
• DTXSID301107818
• 201996-49-8

• Inchi： 1S/C26H32O3/c1-21(13-9-15-23(3)17-19-25(5)27)11-7-8-12-22(2)14-10-16-24(4)18-20-26(28)29-6/h7-20H,1-6H3/b8-7+,13-9+,14-10+,19-17+,20-18+,21-11+,22-12+,23-15+,24-16-
• InChI Key： QJUIMMSGBIDDCA-XXTRIWPXSA-N
• SMILES： O(C)C(/C=C/C(/C)=C\C=C\C(\C)=C\C=C\C=C(/C)\C=C\C=C(\C=C\C(C)=O)/C)=O

Computed Properties

• Exact Mass: 392.23514488g/mol
• Monoisotopic Mass: 392.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 11
• Complexity: 820
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 9
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Acyclic diterpenoids